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Introduction

Methyltrienolone, also known as Metribolone or R1881, is a potent, non-aromatizable synthetic
androgen and a 17a-alkylated derivative of nandrolone.[1][2] Due to its high binding affinity for
the androgen receptor (AR), it has become an invaluable tool in endocrinology and cancer
research, particularly in studies involving androgen signaling pathways.[2][3] This technical
guide provides an in-depth overview of the physicochemical properties of Methyltrienolone,
detailed experimental protocols for its characterization, and a visualization of its primary
signaling pathway.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Methyltrienolone is crucial for
its proper handling, storage, and application in experimental settings. These properties are
summarized in the table below.
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Property Value Reference
(8S,13S,14S,17S)-17-hydroxy-
13,17-dimethyl-

IUPAC Name 1,2,6,7,8,14,15,16- [4]
octahydrocyclopenta[a]phenan
thren-3-one
Metribolone, R1881,

Synonyms [1]
Methyltrenbolone

CAS Number 965-93-5 [1]

Molecular Formula C19H2402 [4]

Molecular Weight 284.4 g/mol [4]
White to off-white or light

Appearance yellow to yellow crystalline [2][5]
powder

Melting Point 170 °C [51[6]

B ) 485.9 °C at 760 mmHg

Boiling Point ) [5]
(Predicted)

Density 1.17 g/cm3 (Predicted) [5]
Poorly soluble in water.

Solubility Soluble in DMSO (=10mg/mL) [2][5]17]
and ethanol.

pKa 14.79 + 0.40 (Predicted) [5]

LogP 3.11 (Predicted) [8]

Storage 2-8°C, protected from light. [5]
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Should be protected from
strong oxidizing agents, acids,
. and bases to prevent
Stability B [2]
decomposition. The 17a-
alkylated structure confers

metabolic stability.

Experimental Protocols

Accurate characterization of Methyltrienolone is essential for reliable experimental outcomes.
The following section details methodologies for key experiments.

Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid like Methyltrienolone.
Methodology:

o Sample Preparation: A small amount of finely powdered Methyltrienolone is packed into a
capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used.
e Procedure:
o The capillary tube is placed in the heating block of the apparatus.

o The temperature is increased rapidly to about 10-15°C below the expected melting point
(170°C).

o The heating rate is then reduced to 1-2°C per minute.

o The temperature at which the first drop of liquid appears is recorded as the start of the
melting range.

o The temperature at which the entire solid has melted is recorded as the end of the melting
range.
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« Interpretation: A sharp melting range (typically 0.5-1°C) is indicative of high purity. A broad
melting range suggests the presence of impurities.

Solubility Determination

Determining the solubility of Methyltrienolone in various solvents is crucial for preparing stock
solutions and understanding its behavior in biological assays.

Methodology:

e Solvent Selection: A range of solvents relevant to research applications should be tested
(e.g., DMSO, ethanol, cell culture media).

e Procedure (Shake-Flask Method):

o An excess amount of Methyltrienolone is added to a known volume of the solvent in a
sealed vial.

o The vial is agitated at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-
48 hours) to ensure equilibrium is reached.

o The suspension is then filtered to remove any undissolved solid.

o The concentration of Methyltrienolone in the clear filtrate is determined using a validated
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.

e Analysis (HPLC):
o Column: A C18 reverse-phase column is typically used.

o Mobile Phase: A mixture of acetonitrile and water is a common mobile phase for steroid
analysis.

o Detection: UV detection at a wavelength of approximately 254 nm is suitable for
Methyltrienolone.
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o Quantification: The concentration is determined by comparing the peak area of the sample
to a standard curve prepared from known concentrations of Methyltrienolone.

Stability Assessment

Evaluating the stability of Methyltrienolone under various conditions is important for ensuring
the integrity of stock solutions and experimental results.

Methodology:

e Solution Preparation: Prepare solutions of Methyltrienolone in relevant solvents at a known
concentration.

o Storage Conditions: Aliquots of the solutions are stored under different conditions, including:

o Temperature: Refrigerated (2-8°C), room temperature, and elevated temperatures (e.g.,
40°C).

o Light: Protected from light versus exposed to light.

o Time Points: Samples are analyzed at various time points (e.g., 0, 24, 48, 72 hours, and
weekly).

e Analysis: The concentration of Methyltrienolone in each sample is determined by HPLC, as
described in the solubility determination protocol.

» Evaluation: The percentage of degradation is calculated by comparing the concentration at
each time point to the initial concentration.

Signaling Pathway and Experimental Workflows

Methyltrienolone exerts its biological effects primarily through the androgen receptor (AR), a
ligand-activated transcription factor. The following diagrams, generated using Graphviz,
illustrate the AR signaling pathway and a typical experimental workflow for studying
Methyltrienolone's effects.
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Caption: Androgen Receptor (AR) Signaling Pathway of Methyltrienolone.

Preparation
Prepare Methyltrienolone Culture Target Cells
Stock Solution (e.g., in DMSO) (e.g., prostate cancer cells)
Treatment

Treat Cells with
Methyltrienolone

Analysis

Western Blot RT-gPCR Luciferase Reporter Assay

(for AR target protein expression) (for AR target gene expression) (for AR transcriptional activity)

Click to download full resolution via product page

Caption: Experimental Workflow for Studying Methyltrienolone's Biological Effects.

Conclusion
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Methyltrienolone remains a cornerstone for in vitro and in vivo studies of androgen action. Its
high potency and specificity for the androgen receptor make it an excellent research tool. A
comprehensive understanding of its physicochemical properties and the application of robust
experimental protocols are paramount for generating reproducible and reliable data. This guide
serves as a foundational resource for researchers utilizing Methyltrienolone in their scientific
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. researchgate.net [researchgate.net]

. commerce.bio-rad.com [commerce.bio-rad.com]

. Determination of Melting Point [wiredchemist.com]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. chem.ucalgary.ca [chem.ucalgary.ca]

°
~ (o)) ()] EEN w N =

. Binding of [3H]methyltrienolone to androgen receptor in rat liver - PubMed
[pubmed.ncbi.nim.nih.gov]

e 8. pure.uva.nl [pure.uva.nl]

 To cite this document: BenchChem. [Methyltrienolone: A Comprehensive Technical Guide for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678701#physicochemical-properties-of-
methyltrienolone-for-research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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